5-(4,6-Dichlorotriazinyl)aminofluorescein
Overview
Description
5-(4,6-Dichlorotriazinyl)aminofluorescein, also known as 5-DTAF, is a reactive dye with absorption/emission maxima of approximately 492/516 nm . Dichlorotriazines, which are part of the compound, readily modify amines in proteins, and are among the few reactive groups that are reported to react directly with polysaccharides and other alcohols in aqueous solution, provided that the pH is >9 and that other nucleophiles are absent .
Chemical Reactions Analysis
5-DTAF is known to react with amines in proteins, and it is also reported to react directly with polysaccharides and other alcohols in aqueous solution, provided that the pH is >9 and that other nucleophiles are absent .Physical And Chemical Properties Analysis
5-DTAF is a reactive dye with absorption/emission maxima of approximately 492/516 nm . It is soluble in methanol, forming a clear to slightly hazy, yellow to orange solution .Scientific Research Applications
Labeling in Microbiology Research
DTAF is used as a labeling dye in microbiology research. It has been utilized for labeling yeast cells to study their adhesion to the digestive tract of sea bass and leopard grouper larvae. Additionally, it has been employed to label bacteria such as Vibrio spp., aiding in the visualization and study of microbial interactions .
Visualization of Microscale Deformations
In biomechanics, DTAF serves as a fluorescent dye to visualize microscale deformations of the extracellular matrix in soft collagenous tissues. This application is crucial for understanding tissue mechanics and the effects of various concentrations of DTAF on these properties .
Studying Cyanobacterial-Plant Interaction
DTAF has been explored as a fluorochrome dye in confocal laser scanning microscopy (CLSM) for imaging cyanobacterial associations with plant roots. This application is significant for investigating intracellular invasions by cyanobacteria and understanding symbiotic relationships .
Analysis of Hydrogel Microstructure
The compound has been developed for use in characterizing hydrogels’ microstructure and phase distribution when observed under CLSM. This application is essential for materials science, particularly in the development and analysis of composite hydrogels .
Conjugation with Streptavidin
In immunology, DTAF is preferred over FITC for conjugation with streptavidin due to its stable fluorescence properties. This application is vital for various biochemical assays where fluorescein’s excitation and emission peaks are required without the quenching effect seen with FITC .
Studying F-actin and Microtubules Organization
DTAF is used in cellular biology to study the organization of F-actin and microtubules in growth cones exposed to brain-derived collapsing factors. This application provides insights into cellular dynamics and structural organization within growth cones .
Mechanism of Action
Target of Action
DTAF is a reactive dye that primarily targets proteins . It has a high reactivity with proteins and can readily modify amines in proteins .
Mode of Action
DTAF interacts with its protein targets through a chemical reaction . . Furthermore, it can directly react with hydroxy groups such as polysaccharides and other alcohols in aqueous solution .
Result of Action
The result of DTAF’s action depends on the specific proteins it interacts with. For example, it has been used to label proteins for visualization in research applications . The exact molecular and cellular effects would depend on the specific context of its use.
Action Environment
DTAF’s action, efficacy, and stability can be influenced by environmental factors such as pH. It has been reported to react directly with polysaccharides and other alcohols in aqueous solution, provided that the pH is >9 and that other nucleophiles are absent .
properties
IUPAC Name |
6-[(4,6-dichloro-1,3,5-triazin-2-yl)amino]-3',6'-dihydroxyspiro[2-benzofuran-3,9'-xanthene]-1-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H12Cl2N4O5/c24-20-27-21(25)29-22(28-20)26-10-1-4-14-13(7-10)19(32)34-23(14)15-5-2-11(30)8-17(15)33-18-9-12(31)3-6-16(18)23/h1-9,30-31H,(H,26,27,28,29) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HWQQCFPHXPNXHC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1NC3=NC(=NC(=N3)Cl)Cl)C(=O)OC24C5=C(C=C(C=C5)O)OC6=C4C=CC(=C6)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H12Cl2N4O5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Related CAS |
21811-74-5 (mono-hydrochloride), 68425-77-4 (di-hydrochloride) |
Source
|
| Record name | 5-((4,6-Dichloro-1,3,5-triazin-2-yl)amino)fluorescein | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0051306355 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
DSSTOX Substance ID |
DTXSID40199306 |
Source
|
| Record name | 5-((4,6-Dichloro-1,3,5-triazin-2-yl)amino)fluorescein | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40199306 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
495.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(4,6-Dichlorotriazinyl)aminofluorescein | |
CAS RN |
51306-35-5 |
Source
|
| Record name | 5-((4,6-Dichloro-1,3,5-triazin-2-yl)amino)fluorescein | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0051306355 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 5-((4,6-Dichloro-1,3,5-triazin-2-yl)amino)fluorescein | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40199306 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5-(4,6-DICHLOROTRIAZINYL)AMINOFLUORESCEIN | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/241822XW6I | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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